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Compound of Interest

Compound Name: Rociletinib

Cat. No.: B611991 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling Rociletinib. The following procedural guidance

outlines operational and disposal plans to ensure the safe laboratory use of this potent

epidermal growth factor receptor (EGFR) inhibitor. Although Rociletinib's clinical development

was suspended and it did not receive FDA approval, it remains a compound of interest in

preclinical research, necessitating strict adherence to safety protocols.

Hazard and Safety Data Summary
Rociletinib is classified as a hazardous substance. All personnel must be familiar with its

potential risks and the required safety precautions before handling. The following tables

summarize the key hazard information and recommended personal protective equipment.

Table 1: GHS Hazard Classification for Rociletinib
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Hazard Class Category Hazard Statement

Acute toxicity, oral 4
H302: Harmful if swallowed.[1]

[2]

Skin corrosion/irritation 2 H315: Causes skin irritation.[1]

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation.[1]

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation.[1]

Acute aquatic toxicity 1 H400: Very toxic to aquatic life.

Chronic aquatic toxicity 1
H410: Very toxic to aquatic life

with long lasting effects.[2]

Table 2: Personal Protective Equipment (PPE) for Handling Rociletinib

PPE Category Item Standard

Eye and Face Protection
Safety goggles with side-

shields
ANSI Z87.1-compliant

Hand Protection
Nitrile gloves (double gloving

recommended)

ASTM D6978-compliant

(chemotherapy gloves)

Body Protection

Disposable, low-permeability

gown with long sleeves and

tight-fitting cuffs

Respiratory Protection
NIOSH-approved N95 or

higher respirator

Required when handling

powder outside of a

containment system

Foot Protection Disposable shoe covers
To be worn in designated

handling areas
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Adherence to the following step-by-step protocols is mandatory for all procedures involving

Rociletinib.

Weighing and Aliquoting the Compound
Given the potent nature of Rociletinib, weighing should be conducted in a containment

ventilated enclosure (CVE) or a glove box to minimize inhalation exposure.

Preparation: Don all required PPE as specified in Table 2. Prepare the weighing area by

lining the surface with a disposable, plastic-backed absorbent pad.

Weighing: Use a calibrated analytical balance inside the CVE. Carefully transfer the desired

amount of Rociletinib powder to a tared, sealed container.

Cleaning: After weighing, decontaminate all surfaces within the CVE. Carefully fold the

absorbent pad inward and dispose of it as cytotoxic waste.

Preparation of Stock Solutions
Stock solutions of Rociletinib are typically prepared in dimethyl sulfoxide (DMSO).

Solvent Addition: In a chemical fume hood, add the appropriate volume of anhydrous DMSO

to the vial containing the weighed Rociletinib powder to achieve the desired stock

concentration (e.g., 10 mM).

Dissolution: Securely cap the vial and vortex until the compound is completely dissolved.

Gentle warming in a water bath (not exceeding 40°C) may be used to aid dissolution.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in clearly

labeled cryovials. Store at -20°C or -80°C to maintain stability and avoid repeated freeze-

thaw cycles.

Treating Cell Cultures with Rociletinib
Dilution: Thaw a single-use aliquot of the Rociletinib stock solution. In a biological safety

cabinet (BSC), perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the final desired experimental concentrations. The final DMSO concentration in the

cell culture should be kept below 0.5% to avoid solvent toxicity.
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Cell Treatment: Remove the existing medium from the cell culture plates and replace it with

the medium containing the appropriate concentration of Rociletinib.

Incubation: Return the cell culture plates to the incubator for the desired treatment duration.

Post-Treatment Handling: All subsequent handling of treated cells, media, and labware

should be performed in a BSC, and all waste should be treated as cytotoxic.

Disposal Plan
Proper disposal of Rociletinib and all contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Waste Segregation: All materials that have come into contact with Rociletinib, including

unused compound, stock solutions, contaminated PPE, labware (pipette tips, culture plates,

etc.), and cleaning materials, must be segregated as cytotoxic waste.

Waste Containers: Use designated, leak-proof, and clearly labeled cytotoxic waste

containers. These are typically color-coded (e.g., yellow or purple) and marked with the

cytotoxic hazard symbol.

Sharps Disposal: All sharps contaminated with Rociletinib (needles, scalpels, etc.) must be

disposed of in a designated cytotoxic sharps container.

Decontamination of Reusable Equipment: Non-disposable equipment should be

decontaminated by washing with a validated cleaning agent known to be effective against

cytotoxic compounds.

Final Disposal: Cytotoxic waste must be disposed of through a licensed hazardous waste

disposal service in accordance with local, state, and federal regulations. Do not dispose of

Rociletinib waste down the drain or in the regular trash.

Experimental Protocols
In Vitro Kinase Assay
The inhibitory activity of Rociletinib against EGFR can be quantified using an in vitro kinase

assay. A common method is a time-resolved fluorescence resonance energy transfer (TR-
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FRET) assay.

Assay Components: Recombinant human EGFR kinase, a suitable substrate peptide (e.g., a

poly-GT peptide with a biotin tag), ATP, and a lanthanide-labeled anti-phosphotyrosine

antibody.

Procedure:

In a 384-well plate, add the EGFR kinase and varying concentrations of Rociletinib.

Initiate the kinase reaction by adding the substrate peptide and ATP.

Incubate at room temperature to allow for phosphorylation of the substrate.

Stop the reaction and add the TR-FRET detection reagents (e.g., europium-labeled anti-

phosphotyrosine antibody and streptavidin-allophycocyanin).

After another incubation period, read the plate on a TR-FRET-compatible plate reader.

Data Analysis: The TR-FRET signal is proportional to the extent of substrate

phosphorylation. The IC50 value for Rociletinib can be calculated by plotting the percent

inhibition against the log of the inhibitor concentration.

Cell Viability Assay
The effect of Rociletinib on the viability of cancer cell lines can be assessed using a

colorimetric assay such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide) assay.

Cell Seeding: Seed non-small cell lung cancer (NSCLC) cells with activating EGFR

mutations (e.g., NCI-H1975, which also carries the T790M resistance mutation) in 96-well

plates and allow them to adhere overnight.

Treatment: Treat the cells with a range of Rociletinib concentrations for a specified period

(e.g., 72 hours).

MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the

formation of formazan crystals by viable cells.
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Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to

dissolve the formazan crystals.

Absorbance Reading: Measure the absorbance at a specific wavelength (e.g., 570 nm) using

a microplate reader.

Data Analysis: The absorbance is directly proportional to the number of viable cells.

Calculate the percentage of cell viability relative to untreated control cells and determine the

GI50 (concentration for 50% growth inhibition).

Rociletinib Mechanism of Action and Signaling
Pathway
Rociletinib is an irreversible inhibitor of the epidermal growth factor receptor (EGFR) tyrosine

kinase. It selectively targets mutant forms of EGFR, including the T790M "gatekeeper" mutation

that confers resistance to first- and second-generation EGFR inhibitors, while having minimal

activity against wild-type EGFR.[3] Rociletinib covalently binds to a cysteine residue (C797) in

the ATP-binding pocket of the EGFR kinase domain, leading to the inhibition of downstream

signaling pathways involved in cell proliferation and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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